Cas no 1806920-02-4 (2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1806920-02-4
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4808806
• Update Time: 2025-10-28

2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5Br2F2NO2/c9-2-4-3(7(11)12)1-5(8(14)15)13-6(4)10/h1,7H,2H2,(H,14,15)
• InChI Key： RYOCSNGJDDLMON-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=C(C(F)F)C=C(C(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid

2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylic Acid: A Comprehensive Overview

2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid, also known by its CAS number 1806920-02-4, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring substituted with bromine, a bromomethyl group, a difluoromethyl group, and a carboxylic acid moiety. These substituents confer unique chemical and biological properties to the compound, making it an interesting subject for both academic and industrial research.

The synthesis of 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid involves a series of multi-step reactions that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and environmentally friendly methods for the preparation of such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for structurally diverse compounds in drug discovery.

In terms of biological activity, 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid has shown promising results in preliminary assays targeting various disease-related pathways. The bromine substituents are known to enhance the lipophilicity of the molecule, which can improve its bioavailability. Additionally, the difluoromethyl group introduces electronic effects that can modulate the binding affinity of the compound to its target proteins. Recent studies have focused on evaluating the anti-inflammatory and anticancer properties of this compound. For example, a study published in 2023 demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation.

The carboxylic acid moiety present in 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid provides an additional site for functionalization, enabling researchers to explore its potential as a building block for more complex molecules. This versatility makes it an attractive candidate for combinatorial chemistry approaches, where multiple substituents can be systematically varied to optimize biological activity. Furthermore, the presence of multiple halogen atoms in the molecule suggests that it could serve as a valuable precursor for radiolabeling studies, which are crucial for understanding drug metabolism and pharmacokinetics.

From an environmental perspective, understanding the fate and transport of 1806920-02-4 in natural systems is essential for assessing its potential impact on ecosystems. Recent research has highlighted the importance of studying halogenated compounds due to their persistence and bioaccumulation potential. However, preliminary data indicate that this compound undergoes rapid degradation under certain environmental conditions, such as UV light exposure or microbial action. These findings are reassuring but warrant further investigation to fully understand its environmental behavior.

In conclusion, 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid (CAS No: 1806920-02-4) represents a valuable addition to the arsenal of chemical tools available for addressing pressing challenges in medicine and beyond. Its unique structure, coupled with recent advances in synthetic and analytical techniques, positions it as a key player in future research endeavors. As our understanding of this compound continues to grow, so too will its potential applications in creating innovative solutions for human health and environmental sustainability.